N-(4-isopropylphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(4-propan-2-ylphenyl)-2-[(2-thiomorpholin-4-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H23N5OS3/c1-13(2)14-3-5-15(6-4-14)23-16(26)11-28-19-17-18(21-12-22-19)24-20(29-17)25-7-9-27-10-8-25/h3-6,12-13H,7-11H2,1-2H3,(H,23,26)
• InChI Key: GHFQNTZUTUOHQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCSCC4
• Molecular Formula: C20H23N5OS3
• Molecular Weight: 445.6 g/mol

Description

N-(4-isopropylphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N5OS3 and its molecular weight is 445.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Researchers have synthesized various heterocyclic compounds incorporating thiazolo[4,5-d]pyrimidine structures due to their potential antitumor activities. For instance, studies on benzothiazole derivatives and related compounds have demonstrated significant anticancer properties against various cancer cell lines. These compounds have been evaluated for their antitumor activity in vitro, showing considerable anticancer activity in specific contexts (Yurttaş, Tay, & Demirayak, 2015; Masaret, 2021). These findings underscore the relevance of such compounds in developing new cancer therapies.

Antibacterial and Antifungal Activities

Compounds with thiazolo[4,5-d]pyrimidine skeletons have also been synthesized and evaluated for their antibacterial and antifungal activities. Research into these compounds has shown that they can exhibit significant antimicrobial properties, indicating their potential as leads for the development of new antimicrobial agents (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019; Habib, Soliman, El-Tombary, El‐Hawash, & Shaaban, 2007).

Neuroprotective and Enzyme Inhibition Properties

Several studies focus on the synthesis of benzoheterocycles, including thiazolo[4,5-d]pyrimidines, for their potential applications in neuroprotection and enzyme inhibition. These compounds have been investigated for their acetylcholinesterase inhibitory activity, a target for Alzheimer's disease treatment, showcasing the versatility of such chemical structures in addressing various health conditions (Salehi et al., 2019).